Cas no 7501-98-6 ( )

• Product Name: &nbsp
• CAS No: 7501-98-6
• MF: C₉H₇NO₂S₂
• MW: 225.28737950325
• CID: 981026
• PubChem ID: 345648
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(4-isothiocyanatophenyl)sulfanylacetic acid
• ((4-isothiocyanatophenyl)thio)acetic acid
• 7501-98-6
• NCIStruc1_000676
• CHEMBL1447527
• NSC403376
• NCIStruc2_001061
• NCGC00097998-01
• DTXSID70323218
• CCG-37811
• NCGC00014897
• NCI60_003800
• NCGC00014897-02
• NSC-403376
• NCI403376
•  

• Inchi： 1S/C9H7NO2S2/c11-9(12)5-14-8-3-1-7(2-4-8)10-6-13/h1-4H,5H2,(H,11,12)
• InChI Key： HLGOGEXQKKWISO-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC(=CC=1)N=C=S

Computed Properties

• Exact Mass: 224.99191
• Monoisotopic Mass: 224.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 49.66